1-[2-(Pyrrolidin-1-ylmethyl)-6-azaspiro[2.5]octan-6-yl]prop-2-en-1-one

• IUPAC Name: 1-[2-(pyrrolidin-1-ylmethyl)-6-azaspiro[2.5]octan-6-yl]prop-2-en-1-one
• InChI: InChI=1S/C15H24N2O/c1-2-14(18)17-9-5-15(6-10-17)11-13(15)12-16-7-3-4-8-16/h2,13H,1,3-12H2
• InChI Key: OTVARSQUGVISIV-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCC2(CC1)CC2CN3CCCC3
• Molecular Formula: C15H24N2O
• Molecular Weight: 248.36 g/mol

Description

The compound contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a common scaffold in medicinal chemistry and is used to obtain compounds for the treatment of human diseases.

Synthesis Analysis

The synthesis of pyrrolidine derivatives can be achieved through various synthetic strategies, including ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The pyrrolidine ring in the compound contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization.

Chemical Reactions Analysis

The pyrrolidine ring can undergo various chemical reactions, including functionalization reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrrolidine derivatives can be influenced by the substituents on the ring and their spatial orientation.

Mechanism of Action

The mechanism of action of pyrrolidine derivatives can vary widely depending on the specific compound and its target. The different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins.

Future Directions

The pyrrolidine scaffold continues to be of great interest in drug discovery due to its versatility and the potential for structural diversity. Future research may focus on the design of new pyrrolidine compounds with different biological profiles.